Cas no 1804677-50-6 (Ethyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-acetate)

• Product Name: Ethyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-acetate
• CAS No: 1804677-50-6
• MF: C₁₁H₁₂ClF₂NO₂
• MW: 263.66828918457
• CID: 4868453
• Update Time: 2025-05-19

Ethyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-acetate

• Inchi： 1S/C11H12ClF2NO2/c1-3-17-9(16)4-7-6(2)8(12)5-15-10(7)11(13)14/h5,11H,3-4H2,1-2H3
• InChI Key： MWVHSOUWLSMCTF-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(=C1C)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on Ethyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-acetate

Ethyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-acetate (CAS No. 1804677-50-6): A Comprehensive Overview

Ethyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-acetate (CAS No. 1804677-50-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents. Its molecular structure incorporates several key functional groups, including a chloro substituent, a difluoromethyl group, and a methyl group, which contribute to its distinct chemical properties and reactivity.

The significance of this compound lies in its potential applications in the synthesis of bioactive molecules. The presence of the 5-chloro moiety enhances its ability to participate in various chemical reactions, making it a valuable intermediate in organic synthesis. Furthermore, the 2-(difluoromethyl) group introduces additional electronic and steric effects, which can influence the compound's interactions with biological targets. These features make it an attractive candidate for further exploration in drug discovery programs.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. Ethyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-acetate has been studied for its potential role in addressing challenges related to inflammation and metabolic disorders. Preliminary research suggests that this compound may exhibit inhibitory effects on specific enzymes and receptors involved in these pathways. Such findings are particularly noteworthy given the increasing prevalence of chronic inflammatory conditions and metabolic syndromes worldwide.

The structural complexity of Ethyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-acetate also makes it a compelling subject for computational chemistry studies. Advanced computational methods have been employed to predict its interaction with biological targets, providing insights into its potential pharmacological activity. These studies have revealed that the compound may bind to proteins involved in signal transduction and cellular communication, suggesting its utility as a tool compound for investigating disease mechanisms.

In addition to its pharmacological potential, Ethyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-acetate has been explored for its role in synthetic chemistry. Its unique structure allows for diverse functionalization strategies, enabling the synthesis of structurally diverse derivatives. These derivatives can be screened for enhanced biological activity, providing a platform for developing next-generation therapeutics. The compound's versatility as a synthetic building block has made it a valuable asset in medicinal chemistry research.

The synthesis of Ethyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-acetate involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of key intermediates such as 5-chloro-2-difluoromethylpyridine, which is then acetylated to form the desired product. Each step must be carefully optimized to ensure high yield and purity, underscoring the importance of rigorous quality control measures.

The safety and handling of Ethyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-acetate are critical considerations in laboratory settings. While it is not classified as a hazardous material under standard regulatory guidelines, proper protocols must be followed to minimize exposure risks. Personal protective equipment (PPE) such as gloves and lab coats should be worn at all times when handling this compound. Additionally, adequate ventilation and proper waste disposal methods are essential to ensure safe laboratory practices.

Ongoing research continues to expand our understanding of Ethyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-acetate's potential applications. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, leading to new insights into its biological activity and synthetic utility. As our knowledge base grows, so too does the promise of this compound as a valuable tool in drug discovery and development.

In conclusion, Ethyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-acetate (CAS No. 1804677-50-6) represents an exciting area of research with significant implications for pharmaceutical science. Its unique structural features and potential applications make it a compelling subject for further investigation. As advancements continue to unfold, this compound is poised to play a crucial role in addressing some of the most pressing challenges in modern medicine.